
Acetonitrile-15N CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetonitrile-15N

Cat. No.: B078537 Get Quote

An In-depth Technical Guide to Acetonitrile-15N

This guide provides essential technical data for Acetonitrile-15N, a stable isotope-labeled form

of acetonitrile, for researchers, scientists, and professionals in drug development.

Core Data Presentation
Quantitative information for Acetonitrile-15N is summarized in the table below for easy

reference and comparison.

Property Value References

CAS Number 14149-39-4 [1][2][3][4]

Molecular Weight 42.05 g/mol

Alternate Molecular Weight 42.06 g/mol

Alternate Molecular Weight 42.04 g/mol

Chemical Formula CH₃C¹⁵N

Experimental Protocols
While specific experimental protocols for the use of Acetonitrile-15N are highly dependent on

the research application, its primary use is as a stable isotope tracer in metabolic research and
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as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS. The

methodologies for these applications are well-established in the scientific literature and would

typically involve the substitution of standard acetonitrile with Acetonitrile-15N in existing

protocols.

Logical Relationship Diagram
The following diagram illustrates the logical relationship of key identifiers for Acetonitrile-15N.

Acetonitrile-15N Identifiers
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Key identifiers for Acetonitrile-15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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